
An In-Depth Technical Guide to Etilefrine
Pivalate (CAS 85750-39-6)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Etilefrine pivalate

CAS No.: 100696-30-8

Cat. No.: B10784655
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Etilefrine pivalate (CAS 85750-39-6) is a sympathomimetic agent and a prodrug of the active

substance etilefrine.[1][2] Developed as the 3-pivalate ester of etilefrine, it exhibits significantly

greater lipophilicity, a characteristic that enhances its oral bioavailability by mitigating first-pass

metabolism.[1][3] Although it was investigated for clinical applications, etilefrine pivalate was

never commercially marketed.[1] This guide provides a comprehensive overview of its chemical

and physical properties, mechanism of action, pharmacology, and a summary of its clinical

evaluation, offering valuable insights for researchers in pharmacology and drug development.

Chemical and Physical Properties
Etilefrine pivalate, with the developmental code name K-30052, is chemically known as [3-[2-

(ethylamino)-1-hydroxyethyl]phenyl] 2,2-dimethylpropanoate.[1][2] It is the pivalate ester of

etilefrine.[1]
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Property Value Source

CAS Number 85750-39-6 [1]

Molecular Formula C15H23NO3 [1][2]

Molecular Weight 265.35 g/mol [2]

IUPAC Name

[3-[2-(ethylamino)-1-

hydroxyethyl]phenyl] 2,2-

dimethylpropanoate

[1]

Synonyms

Etilephrine pivalate,

Ethylnorphenylephrine

pivalate, Pivalyletilefrine

[1]

Solubility

Soluble in DMSO at 50 mg/mL

(with sonication recommended

for the HCl salt)

[4]

Melting Point

The hydrochloride salt of

etilefrine has a melting point of

122 °C. The melting point for

the pivalate ester has been

reported as 208-209 °C for

what appears to be the free

base after synthesis.

[5][6]

Synthesis
Etilefrine pivalate is synthesized through the esterification of etilefrine with pivalic acid

anhydride.[6] A detailed synthetic protocol is outlined below:

Experimental Protocol: Synthesis of Etilefrine Pivalate
Materials:

1-(3'-hydroxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one

Pyridine
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Pivalic anhydride

Acetone

Ether

Palladium on charcoal (10% strength)

Water

Methanol

Petroleum ether

Procedure:

Acylation: Mix 30 parts of 1-(3'-hydroxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one with

100 parts of pyridine and 30 parts of pivalic anhydride. Dissolve the mixture while warming

and heat under reflux for 1 hour to complete the acylation.

Precipitation: Concentrate the reaction solution and precipitate the product, 1-(3'-

pivaloyloxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one, from an acetone/ether mixture.

The expected yield is approximately 96.4%.

First Hydrogenation: Pre-hydrogenate 3 parts of 10% palladium on charcoal in water.

Dissolve 10 parts of the acylated product in a 10-fold amount of water and add it dropwise to

the catalyst at room temperature. Hydrogenate the mixture until 1 mole of hydrogen has

been consumed.

Catalyst Removal and Second Hydrogenation: Filter off the catalyst. Add another 3 parts of

fresh palladium on charcoal and continue the hydrogenation until a second mole of hydrogen

is consumed.

Purification: Separate the catalyst by filtration. Remove the solvent and reprecipitate the

product from acetone/petroleum ether and then from methanol/ether until it is pure as

determined by thin-layer chromatography. The final product is 1-(3'-pivaloyloxyphenyl)-2-

ethylaminoethanol-1 hydroxide.[6]
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Mechanism of Action
Etilefrine pivalate acts as a prodrug, being hydrolyzed in the body to its active moiety,

etilefrine.[2] Etilefrine is a direct-acting sympathomimetic agent with agonist activity at both α-

and β-adrenergic receptors.[7][8]

α1-Adrenergic Receptor Agonism: Stimulation of α1-adrenergic receptors, primarily located

on vascular smooth muscle, leads to vasoconstriction. This action increases peripheral

vascular resistance and venous return, contributing to a rise in blood pressure.[2][9]

β1-Adrenergic Receptor Agonism: Activation of β1-adrenergic receptors in the heart results

in positive chronotropic (increased heart rate) and inotropic (increased contractility) effects.

This leads to an increased cardiac output and stroke volume.[2][9][10]

The dual action on both resistance and capacitance vessels, along with direct cardiac

stimulation, makes etilefrine an effective agent for increasing blood pressure in hypotensive

states.
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Caption: Mechanism of action of etilefrine pivalate.

Pharmacokinetics and Comparative Pharmacology
The pivalate ester modification of etilefrine significantly enhances its oral effectiveness. This is

attributed to the increased lipophilicity of etilefrine pivalate, which is thought to inhibit its first-
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pass inactivation in the liver.[1] After absorption, the ester is cleaved to release the active

etilefrine.

A comparative clinical trial demonstrated that equimolar oral doses of etilefrine pivalate were

nearly twice as active as etilefrine in augmenting systolic blood pressure in patients with

orthostatic dysregulation.[5] This suggests a substantial improvement in bioavailability.

The pharmacokinetic profile of the active metabolite, etilefrine, is characterized by:

Metabolism: Primarily through conjugation (glucuronidation).[7]

Elimination Half-life: Approximately 2.5 hours.[7]

Excretion: About 80% of an administered dose is excreted in the urine within 24 hours,

largely as conjugates.[7]

Clinical Studies
Etilefrine pivalate was investigated in clinical trials for the management of orthostatic

dysregulation and migraine.

Orthostatic Dysregulation
A long-term (2-6 months), placebo-controlled, double-blind trial involving 60 patients with

orthostatic dysregulation demonstrated the efficacy of a once-daily oral dose of 20 mg of

etilefrine pivalate.[10] While the acute effect of a single dose was modest, long-term

administration resulted in a significant and sustained increase in systolic blood pressure and

blood pressure amplitude.[10] Heart rate and diastolic blood pressure remained largely

unchanged, suggesting an increase in stroke volume without a significant rise in peripheral

resistance.[10]

Migraine in Hypotensive Patients
In a 3-month double-blind trial, 24 hypotensive patients with migraine were treated with either

20 mg of etilefrine pivalate, 5 mg of dihydroergotamine (DHE), or a placebo.[11] Both

etilefrine pivalate and DHE significantly reduced the number, duration, and intensity of

migraine attacks compared to placebo.[11] The effectiveness of etilefrine pivalate in this
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context was attributed to its antihypotensive effect, suggesting a link between hypotension and

migraine in this patient population.[11]

Analytical Methodology
The quantitative analysis of etilefrine and its prodrugs in biological matrices is essential for

pharmacokinetic and clinical studies. High-performance liquid chromatography (HPLC) coupled

with various detection methods is a common approach.

Experimental Protocol: HPLC-MS/MS for Amine-Based
Drugs in Human Plasma (General Approach)
This protocol provides a general framework for the analysis of amine-containing drugs like

etilefrine in human plasma, which can be adapted for etilefrine pivalate.

Sample Preparation (Protein Precipitation):

To 100 µL of human plasma in a microcentrifuge tube, add an appropriate internal standard.

Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex the mixture for 5 minutes.

Centrifuge at a high speed (e.g., 800 x g) for 5 minutes at room temperature.

Transfer the supernatant to a clean tube for analysis.[12]

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is often suitable.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

ammonium formate) and an organic solvent (e.g., acetonitrile).

Flow Rate: Typically in the range of 0.2-1.0 mL/min.

Injection Volume: 5-10 µL.[12][13][14][15]
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Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in positive mode is generally effective for

amine-containing compounds.

Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity,

monitoring specific precursor-to-product ion transitions for the analyte and internal standard.

[12][13][14][15]
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Caption: A general workflow for the analysis of etilefrine pivalate in plasma.

In Vitro and In Vivo Pharmacology
Preclinical studies in animal models have corroborated the enhanced oral activity of etilefrine
pivalate compared to etilefrine. In cats and dogs, oral or intraduodenal administration of

etilefrine pivalate resulted in more pronounced circulatory effects than equimolar doses of

etilefrine.[1] Conversely, in isolated organ studies (papillary muscles, atria, vena cava) and after

intravenous injection, etilefrine pivalate was less effective than etilefrine, supporting its role as

a prodrug that requires in vivo hydrolysis for activation.[1]

Safety and Toxicology
While specific preclinical safety and toxicology data for etilefrine pivalate are not readily

available in the public domain, it is important to consider the safety profile of its active

metabolite, etilefrine.

One study highlighted a potential safety concern regarding the reaction of etilefrine with nitrite

under acidic conditions, which can occur in the digestive tract.[11] This reaction can form N-

nitrosoetilefrin and diazo-N-nitrosoetilefrin, the latter of which was found to be mutagenic in the

Ames test without metabolic activation.[11] This finding underscores the importance of

evaluating the potential for nitrosamine formation with amine-containing drugs intended for oral

administration.

Standard preclinical toxicology programs typically involve a battery of studies to assess safety:

Acute, Sub-chronic, and Chronic Toxicity Studies: To determine the effects of single and

repeated doses over varying durations.[3][16][17][18]

Safety Pharmacology: To evaluate the effects on vital organ systems such as the

cardiovascular, respiratory, and central nervous systems.[19][20][21][22][23]

Genotoxicity Studies: Including the Ames test for bacterial reverse mutation, to assess the

potential for DNA damage.[24][25][26][27]

Conclusion
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Etilefrine pivalate represents a chemically modified prodrug of etilefrine designed to improve

its oral bioavailability. The addition of a pivalate ester group successfully enhanced its

lipophilicity, leading to a significant increase in its oral effectiveness in both preclinical and

clinical settings. While it showed promise in the treatment of orthostatic dysregulation and

migraine in hypotensive patients, it was never brought to market. This technical guide

consolidates the available scientific information on etilefrine pivalate, providing a valuable

resource for researchers interested in the design and evaluation of prodrugs and the

pharmacology of sympathomimetic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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